Cas no 917562-08-4 (4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine)

4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine structure
917562-08-4 structure
Product Name:4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine
CAS No:917562-08-4
MF:C11H23N3O4S
MW:293.383021593094
MDL:MFCD08061827
CID:997223
PubChem ID:17998886
Update Time:2025-04-20

4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-AMINOETHYL)SULFONYL]-1-BOC-PIPERAZINE
    • tert-butyl 4-(2-aminoethylsulfonyl)piperazine-1-carboxylate
    • tert-Butyl 4-(2-aminoethanesulfonyl)piperazine-1-carboxylate
    • CS-0036035
    • FQXGBCXLSTWQHQ-UHFFFAOYSA-N
    • AKOS015996690
    • tert-Butyl 4-((2-aminoethyl)sulfonyl)piperazine-1-carboxylate
    • AS-39528
    • tert-Butyl 4-[(2-aminoethyl)sulfonyl]-1-piperazinecarboxylate
    • DTXSID50592122
    • 917562-08-4
    • MFCD08061827
    • AM805077
    • tert-Butyl4-((2-aminoethyl)sulfonyl)piperazine-1-carboxylate
    • SCHEMBL26113743
    • 1-Boc-4-(2-aminoethylsulfonyl)piperazine
    • DB-117693
    • 4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine
    • MDL: MFCD08061827
    • Inchi: 1S/C11H23N3O4S/c1-11(2,3)18-10(15)13-5-7-14(8-6-13)19(16,17)9-4-12/h4-9,12H2,1-3H3
    • InChI Key: FQXGBCXLSTWQHQ-UHFFFAOYSA-N
    • SMILES: S(CCN)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 293.14100
  • Monoisotopic Mass: 293.14092740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 101.32000
  • LogP: 1.48450

4-(2-Aminoethyl)Sulfonyl-1-Boc-Piperazine Pricemore >>

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abcr
AB454878-1 g
4-[(2-Aminoethyl)sulfonyl]-1-boc-piperazine, 95%; .
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abcr
AB454878-5 g
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